Cas no 939825-20-4 (1-Bromo-4-(4-iodophenyl)butan-2-one)

• Product Name: 1-Bromo-4-(4-iodophenyl)butan-2-one
• CAS No: 939825-20-4
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 4660343
• PubChem ID: 87103640
• Update Time: 2025-05-26

1-Bromo-4-(4-iodophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(4-iodophenyl)butan-2-one
• 1-bromo-4-(4-iodophenyl)-2-butanone
• G47417
• EN300-4475120
• 939825-20-4
• SCHEMBL411852
• DB-216044
• CS-W004240

• Inchi： 1S/C10H10BrIO/c11-7-10(13)6-3-8-1-4-9(12)5-2-8/h1-2,4-5H,3,6-7H2
• InChI Key： FZLYKKDTTIAQDR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCC(CBr)=O

Computed Properties

• Exact Mass: 351.89598g/mol
• Monoisotopic Mass: 351.89598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-4-(4-iodophenyl)butan-2-one

Comprehensive Overview of 1-Bromo-4-(4-iodophenyl)butan-2-one (CAS No. 939825-20-4)

1-Bromo-4-(4-iodophenyl)butan-2-one (CAS No. 939825-20-4) is a specialized organic compound with significant applications in pharmaceutical and material science research. This compound, featuring both bromo and iodo functional groups, is widely utilized as a key intermediate in synthetic chemistry. Its unique structure enables diverse reactivity, making it valuable for constructing complex molecules. Researchers often explore its potential in cross-coupling reactions and halogen exchange processes, which are critical in modern drug discovery and advanced material development.

The growing interest in 1-Bromo-4-(4-iodophenyl)butan-2-one aligns with the surge in demand for halogenated building blocks in organic synthesis. With the rise of AI-driven drug design and high-throughput screening, compounds like this are increasingly sought after for their versatility. Users frequently search for terms such as "synthesis of iodophenyl derivatives" or "applications of brominated ketones," reflecting its relevance in cutting-edge research. The compound’s CAS No. 939825-20-4 is often used as a precise identifier in academic and industrial databases.

From a structural perspective, 1-Bromo-4-(4-iodophenyl)butan-2-one combines a phenyl ring with a ketone and halogen substituents, offering multiple sites for chemical modification. This adaptability makes it a favorite among chemists working on targeted molecular probes or photoactive materials. Recent studies highlight its role in developing fluorescent markers and bioimaging agents, addressing the need for non-invasive diagnostic tools in healthcare.

In the context of green chemistry, researchers are investigating eco-friendly protocols for synthesizing 1-Bromo-4-(4-iodophenyl)butan-2-one. Questions like "sustainable halogenation methods" or "catalyst-free reactions for iodophenyl compounds" are trending, indicating a shift toward environmentally conscious practices. The compound’s stability under various conditions also makes it suitable for long-term storage and large-scale production, further enhancing its industrial appeal.

For analytical purposes, 1-Bromo-4-(4-iodophenyl)butan-2-one is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and reproducibility, which are crucial for research consistency. The compound’s molecular weight and solubility profile are frequently queried, as they influence its compatibility with different solvents and reaction conditions.

Looking ahead, the demand for 1-Bromo-4-(4-iodophenyl)butan-2-one is expected to grow alongside advancements in personalized medicine and smart materials. Its role in click chemistry and bioconjugation is particularly promising, offering pathways to innovative therapeutic agents. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of modern chemists.